Cas no 2171880-93-4 (2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid)

• Product Name: 2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid
• CAS No: 2171880-93-4
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6223468
• PubChem ID: 165564111
• Update Time: 2025-10-29

2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid
• 2171880-93-4
• 2-bromo-5-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}benzoic acid
• EN300-1522368

• Inchi： 1S/C27H23BrN2O5/c28-23-10-9-16(13-21(23)25(32)33)29-24(31)14-27(11-12-27)30-26(34)35-15-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22H,11-12,14-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZDJAYCIDFAMBSJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)NC(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid

Recent Advances in the Study of 2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid (CAS: 2171880-93-4)

The compound 2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid (CAS: 2171880-93-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a brominated benzoic acid core and a fluorenylmethoxycarbonyl (Fmoc)-protected cyclopropylamine moiety, has shown promising potential in various applications, particularly in drug discovery and peptide synthesis.

Recent studies have focused on the synthesis and functionalization of this compound, leveraging its reactivity for the development of novel therapeutic agents. The presence of the Fmoc group makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amines, enabling the stepwise construction of complex peptides. Additionally, the bromine substituent offers a versatile handle for further derivatization via cross-coupling reactions, expanding its utility in medicinal chemistry.

One of the key findings from recent research involves the use of this compound as a building block for the synthesis of protease inhibitors. The cyclopropylamine moiety has been shown to enhance the binding affinity of inhibitors to target enzymes, making it a valuable scaffold for the development of antiviral and anticancer agents. Furthermore, the benzoic acid group facilitates the introduction of additional pharmacophores, allowing for the fine-tuning of pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid in inhibiting the activity of SARS-CoV-2 main protease (Mpro). The study highlighted the compound's ability to form stable interactions with the protease's active site, suggesting its potential as a lead compound for COVID-19 therapeutics. These findings underscore the importance of this molecule in addressing global health challenges.

Another area of interest is the application of this compound in the development of fluorescent probes for biological imaging. The Fmoc group's inherent fluorescence properties, combined with the molecule's modularity, enable the design of probes for detecting specific biomolecules in live cells. This has opened new avenues for studying cellular processes and disease mechanisms at the molecular level.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of this compound. Recent efforts have focused on improving yield and purity through innovative catalytic methods and green chemistry approaches. For instance, a 2024 study in Organic Letters reported a palladium-catalyzed coupling strategy that significantly enhances the efficiency of bromo-substituted benzoic acid derivatives, including 2171880-93-4.

In conclusion, 2-bromo-5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid (CAS: 2171880-93-4) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and reactivity profile make it a promising candidate for diverse applications, from peptide synthesis to therapeutic development. Continued research into its properties and applications is expected to yield further breakthroughs in the coming years.